(3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride
Overview
Description
(3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride, also known as 3-CPMHCl, is an organic compound which has been studied for its potential applications in a variety of scientific research fields. It is a member of the oxazolone class of compounds, which are characterized by their cyclopropyl group and their oxazolone moiety. 3-CPMHCl is a white powder, soluble in water and ethanol, and is easily synthesized from readily available starting materials.
Scientific Research Applications
(3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride has been studied for its potential applications in a variety of scientific research fields, including biochemistry, pharmacology, and drug development. It has been used as a ligand for the binding of specific proteins and enzymes, and as a substrate for the study of enzymes and other biochemical processes. It has also been used as a model compound for the development of new drugs, and for the study of the structure-activity relationships of drug molecules.
Mechanism of Action
(3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride binds to specific proteins and enzymes, and acts as a substrate for the study of enzymes and other biochemical processes. The binding of (3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride to a particular protein or enzyme can be used to study the structure, function, and regulation of that protein or enzyme. It can also be used to study the effects of drugs on the protein or enzyme, and to study the interaction between drugs and their targets.
Biochemical and Physiological Effects
(3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride has been studied for its potential biochemical and physiological effects. It has been shown to be an effective inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. It has also been shown to be an effective inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. In addition, (3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride has been shown to be an effective inhibitor of the enzyme thymidylate synthase, which is involved in the synthesis of DNA.
Advantages and Limitations for Lab Experiments
The advantages of using (3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride in laboratory experiments include its high solubility in water and ethanol, its low cost, and its easy synthesis from readily available starting materials. It is also a useful model compound for the study of the structure-activity relationships of drug molecules, and for the development of new drugs. The main limitation of using (3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride in laboratory experiments is that it is not very stable in aqueous solutions, and thus needs to be handled with care.
Future Directions
There are a number of potential future directions for the study of (3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride, including further study of its biochemical and physiological effects, its use as a model compound for the development of new drugs, and its potential applications in drug delivery systems. In addition, further research could be done on its use as a ligand for the binding of specific proteins and enzymes, and its potential applications in drug design. Additionally, further study could be done on its potential applications in the study of the structure-activity relationships of drug molecules, and its potential use as a substrate for the study of enzymes and other biochemical processes. Finally, further research could be done on its potential use in cancer therapy, and its potential use as an inhibitor of the enzyme acetylcholinesterase.
Synthesis Methods
(3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride can be synthesized from the reaction of 3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-one with hydrochloric acid. The reaction is carried out in an aqueous medium at room temperature, and yields the desired product in a high yield. The reaction is relatively simple and can be carried out in a few steps.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride involves the reaction of cyclopropylamine with glyoxal in the presence of hydrochloric acid to form the oxazoline intermediate, which is then reduced with sodium borohydride to yield the target compound.", "Starting Materials": [ "Cyclopropylamine", "Glyoxal", "Hydrochloric acid", "Sodium borohydride" ], "Reaction": [ "Step 1: Cyclopropylamine is added to a solution of glyoxal in hydrochloric acid.", "Step 2: The reaction mixture is stirred at room temperature for several hours to form the oxazoline intermediate.", "Step 3: Sodium borohydride is added to the reaction mixture to reduce the oxazoline intermediate to the target compound.", "Step 4: The resulting mixture is filtered and the solid product is washed with water and dried to yield (3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride." ] } | |
CAS RN |
2649068-08-4 |
Product Name |
(3-cyclopropyl-4,5-dihydro-1,2-oxazol-5-yl)methanamine hydrochloride |
Molecular Formula |
C7H13ClN2O |
Molecular Weight |
176.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
